Propynyllithium
Propynyllithium
Propynyllithium is an organolithium compound with the chemical formula LiC2CH3. It is a white solid that quickly decomposes upon contact with air or water. It is soluble in 1,2-dimethoxyethane, and tetrahydrofuran. To preclude degradation by oxygen and water, propynyllithium and its solutions are handled under inert gas (Ar or N2).
Brand Name:
Vulcanchem
CAS No.:
4529-04-8
VCID:
VC0039626
InChI:
InChI=1S/C3H3.Li/c1-3-2;/h1H3;/q-1;+1
SMILES:
[Li+].CC#[C-]
Molecular Formula:
C3H3Li
Molecular Weight:
46 g/mol
Propynyllithium
CAS No.: 4529-04-8
Main Products
VCID: VC0039626
Molecular Formula: C3H3Li
Molecular Weight: 46 g/mol
CAS No. | 4529-04-8 |
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Product Name | Propynyllithium |
Molecular Formula | C3H3Li |
Molecular Weight | 46 g/mol |
IUPAC Name | lithium;prop-1-yne |
Standard InChI | InChI=1S/C3H3.Li/c1-3-2;/h1H3;/q-1;+1 |
Standard InChIKey | ATKCLEUSJFRRKA-UHFFFAOYSA-N |
Isomeric SMILES | [Li+].CC#[C-] |
SMILES | [Li+].CC#[C-] |
Canonical SMILES | [Li+].CC#[C-] |
Description | Propynyllithium is an organolithium compound with the chemical formula LiC2CH3. It is a white solid that quickly decomposes upon contact with air or water. It is soluble in 1,2-dimethoxyethane, and tetrahydrofuran. To preclude degradation by oxygen and water, propynyllithium and its solutions are handled under inert gas (Ar or N2). |
Synonyms | 1-PROPYNYLLITHIUM;PROPYNYLLITHIUM;Propynyllithium,90+%;1-Lithio-1-propyne;Einecs 224-862-4 |
Reference | 1: Fressigné C, Maddaluno J. Are sp lithiated carbons more nucleophilic than sp2 or sp3 ones? A comparative DFT study of the condensation of propynyllithium aggregates on formaldehyde. J Org Chem. 2010 Mar 5;75(5):1427-36. doi: 10.1021/jo902315t. PubMed PMID: 20141113. |
PubChem Compound | 78287 |
Last Modified | Nov 11 2021 |
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